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Compound of Interest

Compound Name: 2-Ethyl-1,3-hexanediol

Cat. No.: B165326

An In-depth Technical Guide to 2-Ethyl-1,3-hexanediol: Chemical and Physical Properties

Introduction

2-Ethyl-1,3-hexanediol (CAS No. 94-96-2), also known as ethohexadiol, is a viscous,
colorless, and nearly odorless organic compound.[1][2][3] It is a diol, meaning it possesses two
hydroxyl (-OH) groups, which contribute to its unique physical and chemical properties.
Commercially, it is produced by the hydrogenation of butyraldol.[4] This technical guide
provides a comprehensive overview of the chemical and physical properties of 2-Ethyl-1,3-
hexanediol, its applications, and standardized experimental protocols for its characterization,
designed for researchers, scientists, and professionals in drug development.

Chemical Identification and Structure

2-Ethyl-1,3-hexanediol is a chiral molecule that exists as a mixture of isomers.[2][5] Its
structure consists of a six-carbon hexane backbone with an ethyl group at the second carbon
and hydroxyl groups at the first and third positions.
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Identifier Value

IUPAC Name 2-Ethylhexane-1,3-diol
CAS Number 94-96-2[4]

Molecular Formula CsH1s02[6][7]

Molecular Weight 146.23 g/mol [6][8][9]

Ethohexadiol, Ethyl hexanediol, Octylene
Synonyms

glycol[6][10]
InChl Key RWLALWYNXFYRGW-UHFFFAOY SA-N[5][9]

SMILES String

CCCC(0)C(CC)CO[5][9]

EC Number

202-377-9[6][10]

Physical and Chemical Properties

2-Ethyl-1,3-hexanediol is a hygroscopic (moisture-absorbing) liquid.[4][10] Its high boiling

point and low vapor pressure make it a low-volatility organic compound.[1]
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Property Value Source(s)
Colorless, slightly viscous, oily
Appearance o [L](3][4]11]
liquid
Odor Odorless [2][3][6][8]
Boiling Point 241-249 °C (at 760 mmHg) [415117118]
Melting Point -40 °C (sets to a glass) [110410518111.2]
_ 0.933 - 0.942 g/mL (at 20-25
Density [1][41[51113]
OC)
Refractive Index (n20/D) 1.451 [41151[12]
<0.01 hPa (<0.01 mmHg) at 20
Vapor Pressure oc [4161[8]
Vapor Density 5.0 (air=1) [41[5116]
Flash Point 136 °C (276.8 °F) - closed cup [1112119]
Autoignition Temperature 340 °C (644 °F) [2][4]
Solubility in Water 4.2% or 42 g/L at 20 °C [1][41[6]
Solubility in Organic Solvents Soluble in alcohol and ether [4]
LogP (Octanol/Water Partition
3.63 at 20°C [41014]
Coeff.)
Viscosity 323 mPa:-s (cps) at 20 °C [31[14]
Applications

The unique properties of 2-Ethyl-1,3-hexanediol lend it to a variety of industrial and

commercial applications.
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2-Ethyl-1,3-hexanediol

Serves as a raw material for
alkyd and polyurethane resins

Used as a reactive solvent [Acts as an emollient and\ Effective against mosquitoes,
and chemical intermediate coupling agent black flies, and other insects

Industrial Solvent & Intermediate Personal Care & Cosmetics Insect Repellent

Plasticizers & Resins

\
Textile Lubricants Urethane Manufacturing Creams & Lotions

Click to download full resolution via product page
Caption: Applications of 2-Ethyl-1,3-hexanediol.

Insect Repellent: It is a well-established insect repellent, effective against mosquitoes, black
flies, chiggers, and other biting insects.[1][4][11]

Solvents and Intermediates: Due to its ability to dissolve a wide range of organic
compounds, it is used as a solvent for resins and inks.[4][11][15] It also serves as a chemical
intermediate in the production of polyurethane resins and other specialty chemicals.[1][4][15]

Cosmetics: It functions as an emollient and lubricant in cosmetic creams and lotions, similar
to glycerol.[1] It is also an effective coupling agent for mixing oil and water-based systems in
products like shampoos and liquid cleansing creams.[1][11]

Plasticizers: The compound is utilized in the plastic and resin industry as a plasticizer to
improve the versatility of manufacturing processes.[11][16]
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Safety and Toxicology

2-Ethyl-1,3-hexanediol is considered to have moderate oral toxicity.[1] It can cause serious
eye irritation and damage.[2][10][12]

Toxicity Metric Value Species Source(s)
Oral LD50 1400 - 9281 mg/kg Rat [1][6][17]
Dermal LD50 >2000 mg/kg Rabbit [17][18]
Inhalation LCO >3.8 mg/L Rat [17]

Hazard Statements:

» H318: Causes serious eye damage.[9][12]

e H312: Harmful in contact with skin.[12][18]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][12]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9][12]

Animal studies have indicated potential for adverse reproductive and fetal effects at high doses.
[3][10] Standard laboratory safety protocols, including the use of safety goggles and gloves,
should be followed when handling this chemical.[14][19]

Experimental Protocols

Accurate determination of physical properties is crucial for the application and handling of
chemical compounds. Below are generalized protocols for measuring key properties of 2-Ethyl-
1,3-hexanediol.
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Caption: Experimental workflows for property determination.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is based on the principle that the
boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[20][21]

Apparatus:

e Thiele tube or oil bath

e Thermometer

o Small test tube (fusion tube)
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Capillary tube (sealed at one end)
Heat source (e.g., Bunsen burner)

Liquid paraffin or mineral oil

Procedure:

Fill the small test tube with a few milliliters of 2-Ethyl-1,3-hexanediol.[20][22]
Place the capillary tube into the test tube with the sealed end facing upwards.[21]

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

Immerse the assembly in a Thiele tube or oil bath, ensuring the heating liquid is above the
sample level but below the opening of the test tube.[21][23]

Heat the apparatus gently and uniformly.[21][23]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

Remove the heat source once a continuous and rapid stream of bubbles is observed.[21]

The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[21][22] Record this temperature.

Determination of Solubility (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a compound in a specific
solvent.[24]

Apparatus:

Flasks with stoppers

Constant temperature bath with shaker
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e Analytical balance
« Filtration or centrifugation equipment

e Analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis
Spectrophotometer)

Procedure:

e Add an excess amount of 2-Ethyl-1,3-hexanediol (solute) to a known volume of the solvent
(e.g., distilled water) in a flask. This ensures a saturated solution is formed.

o Seal the flask and place it in a constant temperature shaker bath (e.g., 20°C).[25]
» Agitate the flask for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After agitation, allow the solution to stand at the same constant temperature to let
undissolved solute settle.

o Carefully remove a sample of the supernatant liquid. It is critical to separate the saturated
solution from the undissolved solid, which can be achieved by filtration or centrifugation.[24]

« Analyze the concentration of the solute in the clear, saturated solution using a pre-validated
analytical method.[26]

e The determined concentration represents the solubility of the compound at that specific
temperature.

Conclusion

2-Ethyl-1,3-hexanediol is a versatile diol with a well-characterized profile of chemical and
physical properties. Its low volatility, high boiling point, and unique solubility characteristics
make it suitable for a wide range of applications, from an active ingredient in insect repellents
to a functional component in cosmetics and industrial solvents. A thorough understanding of its
properties, as outlined in this guide, is essential for its safe handling, effective application, and
for the development of new formulations and research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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